Cas no 2227815-05-4 ((3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
• CAS No: 2227815-05-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6571191
• PubChem ID: 96864976
• Update Time: 2025-11-01

(3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid
• 2227815-05-4
• EN300-1736544

• Inchi： 1S/C11H14O4/c1-6-3-8(9(12)4-7(6)2)10(13)5-11(14)15/h3-4,10,12-13H,5H2,1-2H3,(H,14,15)/t10-/m0/s1
• InChI Key： VOGHDVDIRIRSEX-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)O)C1C(=CC(C)=C(C)C=1)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų

Additional information on (3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid

Chemical Profile of (3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid (CAS No. 2227815-05-4)

(3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid (CAS No. 2227815-05-4) is a complex organic compound with significant implications in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its stereospecificity and functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development.

The compound belongs to the class of hydroxycarboxylic acids, featuring a chiral center at the (3S) position, which is a critical determinant of its biological activity. The presence of two hydroxyl groups and a dimethylphenyl substituent contributes to its structural complexity and influences its interactions with biological targets. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding.

In recent years, research has highlighted the importance of (3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid in the development of novel therapeutic agents. Its unique stereochemistry makes it a promising candidate for studying stereoselective pharmacology, a key consideration in modern drug design. Studies have demonstrated that enantiomeric purity significantly impacts pharmacokinetic and pharmacodynamic properties, making the synthesis and isolation of this compound a critical challenge for synthetic chemists.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex bioactive molecules. The hydroxyl and carboxylic acid functionalities provide numerous opportunities for further derivatization, enabling the creation of derivatives with enhanced biological activity or improved pharmacological profiles. For instance, researchers have investigated its use in generating protease inhibitors, which are essential for treating various inflammatory and infectious diseases.

Recent advancements in computational chemistry have facilitated the virtual screening of (3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid against large databases of biological targets. These studies have revealed potential interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain signaling and oxidative stress-related pathologies. Such findings underscore the compound's therapeutic relevance and justify further experimental validation.

The synthesis of (3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid presents unique challenges due to its stereochemical complexity. Traditional synthetic routes often require careful control over reaction conditions to ensure high enantiomeric excess. Recent methodologies employing asymmetric catalysis have shown promise in improving yield and purity, making it more feasible for large-scale production. Additionally, green chemistry principles have been integrated into these processes to minimize environmental impact.

Beyond its pharmaceutical applications, this compound has been explored in material science and biotechnology. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent or a component in metal-organic frameworks (MOFs). These materials are increasingly relevant in areas such as catalysis and gas storage, highlighting the versatility of (3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid.

The growing interest in natural product-inspired scaffolds has also driven research into derivatives of (3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid. By leveraging biocatalytic approaches or biosynthetic pathways, scientists aim to produce analogs with enhanced bioavailability and reduced toxicity. Such strategies align with the broader goal of sustainable drug development, emphasizing the need for innovative synthetic methodologies.

Future directions in the study of (3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid may include exploring its role in epigenetic modulation. The hydroxyl groups on its structure suggest potential interactions with histone deacetylases (HDACs) or other epigenetic enzymes, which are critical regulators of gene expression. Modulating these enzymes could offer novel therapeutic avenues for diseases such as cancer and neurodegenerative disorders.

In conclusion,(3S)-3-hydroxy-3-(2-hydroxy-4,5-dimethylphenyl)propanoic acid (CAS No. 2227815-05-4) represents a structurally intriguing molecule with diverse applications across multiple scientific disciplines. Its unique stereochemistry and functional groups make it a valuable scaffold for drug discovery, while its synthetic challenges drive innovation in chemical methodology. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly significant role in advancing chemical biology and therapeutic development.